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Compound of Interest

Compound Name: Floribundone 1

Cat. No.: B172308 Get Quote

Essential Safety and Handling Guide for
Floribundone 1
Disclaimer: This document provides general guidance for handling Floribundone 1 based on

its chemical class and available data. A comprehensive and compound-specific Safety Data

Sheet (SDS) was not located. Researchers, scientists, and drug development professionals

must consult the SDS provided by their chemical supplier for complete safety, handling, and

disposal information before commencing any work.

Floribundone 1 is a natural anthraquinone isolated from the herbs of Senna septemtrionalis.[1]

[2][3] As with any chemical compound, particularly those with limited toxicological data, prudent

safety practices are essential to minimize exposure and ensure a safe laboratory environment.

This guide outlines the necessary personal protective equipment (PPE), operational plans for

handling, and disposal procedures.

Chemical and Physical Properties
A summary of the known properties of Floribundone 1 is provided below. This information is

critical for logistical planning, such as solvent selection and storage conditions.
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Property Value Source

CAS Number 118555-84-3 [4]

Molecular Formula C₃₂H₂₂O₁₀ [3][4]

Molecular Weight 566.52 g/mol [3][4]

Appearance Orange Powder / Solid [2][3]

Purity ≥98% [3][4]

Known Solvents

DMSO, Acetone, Chloroform,

Dichloromethane, Ethyl

Acetate

[1]

Storage
Short-term at 0°C; Long-term

at -20°C, desiccated
[1][4]

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Floribundone 1, especially in its powdered form, a combination of engineering

controls and personal protective equipment is required to prevent inhalation, skin, and eye

contact.
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Control Type Minimum Requirement

Engineering Controls

Certified Chemical Fume Hood: All weighing and

solution preparation of powdered Floribundone

1 must be conducted in a fume hood to prevent

inhalation of fine particulates.

Eye and Face Protection

ANSI Z87.1-compliant safety glasses with side

shields or chemical splash goggles. A face

shield should be worn in addition to goggles if

there is a significant splash hazard.

Skin Protection

Nitrile Gloves: Inspect gloves for integrity before

use. Dispose of contaminated gloves

immediately and wash hands thoroughly.

Laboratory Coat: A fully buttoned lab coat is

required. Consider a chemically resistant apron

for larger quantities.

Respiratory Protection

Not typically required if work is performed within

a certified chemical fume hood. If a fume hood

is not available or if aerosolization is significant,

a NIOSH-approved respirator with P100

(particulate) filters may be necessary. Consult

your institution's safety officer.

Operational and Disposal Plans
A systematic approach to experimentation and subsequent waste disposal is crucial for

laboratory safety and environmental compliance.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol outlines the step-by-step procedure for safely preparing a stock solution of

Floribundone 1.

Preparation and Pre-Use Checks:
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Don all required PPE (lab coat, gloves, safety goggles).

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Gather all necessary equipment: analytical balance, weigh paper, spatula, volumetric

flask, and appropriate solvent (DMSO).

Allow the Floribundone 1 vial to equilibrate to room temperature for at least one hour

before opening to prevent condensation.[1]

Weighing the Compound:

Inside the chemical fume hood, carefully weigh the desired amount of Floribundone 1
powder (e.g., 5.67 mg for 10 mL of a 10 mM solution) onto weigh paper.

Avoid creating dust. If the product has adhered to the cap or neck of the vial during

transport, gently tap the vial to settle the powder.[1]

Dissolution:

Carefully transfer the weighed powder into the volumetric flask.

Add a small amount of DMSO to the flask to dissolve the powder, swirling gently.

Once fully dissolved, add DMSO to the final desired volume.

Cap the flask and invert several times to ensure a homogenous solution.

Storage and Labeling:

Transfer the solution into appropriately sized, tightly sealed vials for storage.

Label the vials clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

For short-term use, solutions can be stored at 2-8°C for up to 24 months if the vial is tightly

sealed.[1] For longer-term storage or to maintain stability, storing aliquots at -20°C is
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recommended, which are generally usable for up to two weeks.[1]

Spill and Emergency Procedures
Minor Spill (Powder):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with absorbent paper towels to avoid

raising dust.

Dampen the towels with water and carefully wipe the area from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Minor Spill (Solution):

Alert others in the area.

Absorb the spill with a chemical absorbent pad or material.

Wipe the area clean with a suitable solvent, followed by soap and water.

Place all contaminated materials in a sealed container for hazardous waste disposal.

Major Spill or Personnel Exposure:

Evacuate the immediate area and alert your supervisor and institutional safety officer.

Skin Contact: Remove contaminated clothing and flush the affected area with copious

amounts of water for at least 15 minutes.[5]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[5]

Inhalation: Move to fresh air immediately.

Seek immediate medical attention in all cases of major spills or exposure.
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Waste Disposal Plan
Solid Waste: All unused Floribundone 1 powder and contaminated items (e.g., weigh paper,

gloves, absorbent pads) must be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused or waste solutions of Floribundone 1 should be collected in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not mix with

incompatible waste streams.

Disposal Route: All waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office in accordance with local, state, and federal regulations.[5]

Visual Process Guides
The following diagrams illustrate the key workflows for handling Floribundone 1 safely.
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Caption: Experimental workflow for preparing a Floribundone 1 stock solution.
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Caption: Decision tree for handling and disposal of Floribundone 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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